1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone

• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone
• InChI: InChI=1S/C22H28N2O5/c1-26-19-13-18(14-20(27-2)22(19)28-3)29-16-21(25)24-11-9-23(10-12-24)15-17-7-5-4-6-8-17/h4-8,13-14H,9-12,15-16H2,1-3H3
• InChI Key: DCXRETNJUXJBRJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3

Description

1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone (BPTP) is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. BPTP is a derivative of the piperazine class of compounds and has been studied for its effects on the central nervous system.

Mechanism of Action

1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone has been shown to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. It has also been shown to inhibit the reuptake of dopamine and serotonin.
Biochemical and Physiological Effects
1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone is its selectivity for the dopamine and serotonin systems, which may make it a useful tool for studying these neurotransmitter systems. However, its limited solubility in water may pose challenges for certain experimental designs.

Future Directions

1. Further studies are needed to determine the optimal dosage and administration of 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone for therapeutic use.
2. The potential long-term effects of 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone on the brain and other organs need to be investigated.
3. The effects of 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone on other neurotransmitter systems and their potential therapeutic applications should be explored.
4. The development of more efficient synthesis methods for 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone could facilitate its use in research and potential therapeutic applications.
5. The potential use of 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone in combination with other drugs for enhanced therapeutic effects should be investigated.
Conclusion
In conclusion, 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone (1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone) is a promising compound for scientific research due to its potential therapeutic applications and selectivity for the dopamine and serotonin systems. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of neurological disorders.

Synthesis Methods

1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone can be synthesized through a multi-step process involving the reaction of 4-benzylpiperazine with 3,4,5-trimethoxyphenol and ethyl chloroacetate. The resulting compound is then hydrolyzed to produce 1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone.

Scientific Research Applications

1-(4-Benzylpiperazin-1-yl)-2-(3,4,5-trimethoxyphenoxy)ethanone has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its effects on the dopamine and serotonin systems in the brain.